N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}ethanediamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]oxamide
• InChI: InChI=1S/C17H28N2O5/c20-9-11-24-17(7-10-23-13-17)12-19-16(22)15(21)18-8-6-14-4-2-1-3-5-14/h4,20H,1-3,5-13H2,(H,18,21)(H,19,22)
• InChI Key: ZDIUQAJVWDNOCI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCC2(CCOC2)OCCO
• Molecular Formula: C17H28N2O5
• Molecular Weight: 340.4 g/mol
• CAS No.: 2309586-38-5

Description

N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}ethanediamide is a useful research compound. Its molecular formula is C17H28N2O5 and its molecular weight is 340.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Formation of New Complexes

Studies have been conducted on the synthesis of vic-dioxime complexes involving reactions with various ligands to form mononuclear complexes with metals such as Co(II), Ni(II), Cu(II), and Zn(II). These complexes exhibit diverse geometrical configurations, including octahedral, square planar, and tetrahedral, as determined by elemental analyses, IR, NMR spectroscopy, UV–Visible spectroscopy, and thermogravimetric analyses (TGA) (Canpolat & Kaya, 2005).

Low-Cost Synthesis for Building Blocks

A scalable and cost-effective synthesis route has been developed for producing a cyclohexanone-related bifunctional building block. This synthesis utilizes inexpensive materials and straightforward reaction conditions, achieving significant yields and demonstrating the potential for large-scale applications (Zha et al., 2021).

Reactivity Studies

Research on captodative ethylenes has explored their reactivity in polar cycloaddition reactions, using DFT methods to analyze electrophilic and nucleophilic characters. This study helps to understand the reactivity of such compounds towards different reactants, offering insights into designing more efficient chemical reactions (Domingo, Chamorro, & Pérez, 2008).

Polymer Synthesis

Research into the synthesis of acrylic copolymers containing poly(ethylene glycol) and dioxolane functional groups aims at developing well-defined aldehyde-containing copolymers for bioconjugation. Such copolymers have potential applications in biotechnology and medicine, highlighting the versatility of the compound (Rossi et al., 2008).

Metal Complexes and Catalysis

The synthesis and structure of Zinc(II) complexes with uncommon aminal and hemiaminal ether derivatives have been explored. This study not only sheds light on the structural aspects of these complexes but also evaluates their phosphatase activity, contributing to our understanding of catalytic processes and potential applications in catalysis (Purkait et al., 2018).